Cas no 91874-85-0 ((2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone)

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone structure

91874-85-0 structure

Product name:(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone

CAS No:91874-85-0

MF:C₁₂H₁₂N₂O

MW:200.236482620239

MDL:MFCD21332884

CID:827155

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Chemical and Physical Properties

Names and Identifiers

- (2,3-Dimethylphenyl)(1H-imidazol-4-yl)methanone
- (2,3-dimethylphenyl)-(1H-imidazol-5-yl)methanone
- 4(5)-(2,3-Dimethylbenzoyl)imidazole
- Methanone, (2,3-dimethylphenyl)-1H-imidazol-4-yl- chemistry
- Medetomidine Impurity 6
- Methanone, (2,3-dimethylphenyl)-1H-imidazol-4-yl-
- 4-(2',3'-Dimethylbenzoyl)imidazole
- AK128046
- (2,3-Dimethylphenyl)(1H-imidazol-5-yl)methanone
- BCP30915
- LS41168
- AX8249837
- AM20080951
- ST24033711
- Methanone, (2,3-dimethylphenyl)-1H-imidazol-5-yl-
- (2,3-dimethylphenyl)-(1H-imidazo
- (2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone (ACI)
- Methanone, (2,3-dimethylphenyl)-1H-imidazol-4-yl- (9CI)
- (2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone
- MDL： MFCD21332884
- Inchi： 1S/C12H12N2O/c1-8-4-3-5-10(9(8)2)12(15)11-6-13-7-14-11/h3-7H,1-2H3,(H,13,14)
- InChI Key： RXMJMOMMINVJMY-UHFFFAOYSA-N
- SMILES： O=C(C1C(C)=C(C)C=CC=1)C1NC=NC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Topological Polar Surface Area: 45.8

Experimental Properties

Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 412.7±33.0°C at 760 mmHg
Solubility: Very slightly soluble (0.24 g/l) (25 º C),

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	D480780-50mg	(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone	91874-85-0		50mg	$ 80.00	2023-09-07
TRC	D480780-1g	(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone	91874-85-0		1g	$ 638.00	2023-09-07
eNovation Chemicals LLC	D749098-250mg	(2,3-Dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	95%	250mg	$165	2024-06-07
Chemenu	CM130230-250mg	(2,3-dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	95+%	250mg	$168	2021-08-05
Chemenu	CM130230-5g	(2,3-dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	95+%	5g	$1169	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IU845-1g	(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone	91874-85-0	98%	1g	1767.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IU845-50mg	(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone	91874-85-0	98%	50mg	275.0CNY	2021-08-04
Chemenu	CM130230-1g	(2,3-dimethylphenyl)(1H-imidazol-4-yl)methanone	91874-85-0	95%+	1g	$389	2024-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IU845-250mg	(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone	91874-85-0	98%	250mg	1042CNY	2021-05-08
TRC	D480780-250mg	(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone	91874-85-0		250mg	$ 173.00	2023-09-07

(2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone Production Method

Production Method 1

78892-33-8

91874-85-0

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 12 h, rt

Reference

: Method for preparing dexmedetomidine hydrochloride

, China, , ,

Production Method 2

26832-08-6

91874-85-0

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ; rt; 75 °C; 2 h, 75 °C
1.2 Solvents: Toluene ; 1 h, 65 °C; 2 h, 65 °C; 65 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; neutralized, rt

Reference

: Method for synthesis of detomidine hydrochloride as sedative and analgesic in veterinary medicine

, China, , ,

Production Method 3

138867-04-6

91874-85-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water

Reference

: Expedient synthesis of 4(5)-[1-(2,3-dimethylphenyl)-1H-imidazole, the α2-adrenergic agonist medetomidine

Kudzma, Linas V.; Turnbull, Stanhope P. Jr., Synthesis, 1991, (11), 1021-22

Production Method 4

91874-85-0

Reaction Conditions

Reference

: 4-Benzyl- and 4-benzoyl-substituted imidazole derivatives and their use as medicaments

, United States, , ,

Production Method 5

57090-88-7

91874-85-0

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: 1,2-Dibromoethane Solvents: Tetrahydrofuran ; 1 h, 60 - 65 °C; 65 °C → 30 °C
1.2 Solvents: Tetrahydrofuran ; < 0 °C; 2 h, < 0 °C
1.3 Reagents: Sulfuric acid Solvents: Water ; 3 h, < 30 °C

Reference

: Optimized process preparation of dexmedetomidine and pharmaceutically acceptable salts/solvates featuring asym. hydrogenation

, World Intellectual Property Organization, , ,

Production Method 6

26832-08-6

91874-85-0

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; reflux; 30 min, reflux
1.2 Solvents: Pyridine ; rt → 70 °C; 70 °C; 2 h, 70 °C; 70 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; < 5 °C

Reference

: Method for preparing detomidine and its intermediate via Grignard reaction and reduction

, China, , ,

Production Method 7

138867-04-6

91874-85-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 1.5 h, reflux; cooled
1.2 Reagents: Ammonium hydroxide Solvents: Water ; basified

Reference

: Synthesis method of Dexmedetomidine hydrochloride as selective α2-adrenergic receptor antagonist

, China, , ,

Production Method 8

57090-88-7

134640-85-0

91874-85-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 30 °C; 1 h, 30 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; cooled; 30 min, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 8

Reference